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These application notes provide a detailed overview of the experimental data and protocols for
measuring the neutron capture cross section of Rubidium-85 (8°Rb). This information is crucial
for various fields, including nuclear astrophysics, reactor physics, and medical isotope
production.

Data Presentation: Quantitative Summary

The following tables summarize the key quantitative data from experimental measurements of
the neutron capture cross section of 85Rb.

Table 1: Thermal Neutron Capture Cross Section of 8°Rb

Parameter Value Uncertainty

Thermal Capture Cross
Section (ath)

0.48 barns + 0.01 barns

Data sourced from evaluations of experimental data.[1]

Table 2: Maxwellian-Averaged Neutron Capture Cross Sections for 85Rb
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Thermal Energy (kT) (keV) Cross Section (mb)
5 235
10 155
20 101
30 79
40 67
50 58
60 52
70 47
80 43
90 40
100 37

These values are computed from differential data obtained using the time-of-flight (TOF)
technique.[2]

Table 3: Resonance Parameters for Neutron Capture on 8°Rb

Parameter Value Uncertainty
s-wave strength function (So) (0.94) x 104 +0.11x 104
Average level spacing () 133 eV +1leV
Average radiative width (<l'y>) 328 meV + 18 meV

These parameters were determined for 138 resonance levels in the energy region below 18.5
keV.[3][4][5]

Experimental Protocols
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Two primary methods are employed for measuring the neutron capture cross section of 85Rb:
the time-of-flight (TOF) technique and the activation method.

Time-of-Flight (TOF) Method

This method measures the neutron capture cross section as a function of neutron energy.

Principle: A pulsed neutron beam is directed at a 8°Rb sample. The time it takes for neutrons of
different energies to travel a known distance (the "flight path") to the sample is measured.
When a neutron is captured by a 8Rb nucleus, prompt gamma-rays are emitted. By detecting
these gamma-rays in coincidence with the neutron arrival time, the capture events can be
correlated with specific neutron energies.

Detailed Protocol:

o Neutron Production: Generate a pulsed beam of neutrons. This is often achieved using a
linear accelerator (linac) where an electron beam strikes a heavy metal target (e.g.,
tantalum), producing bremsstrahlung photons which in turn produce neutrons via (y,n)
reactions.

e Neutron Moderation: The fast neutrons produced are passed through a moderator (e.g., a
water-filled container) to slow them down to a wide range of energies (from thermal to keV
and MeV).

o Flight Path: The moderated neutrons travel down an evacuated flight path of a known length
(e.g., several tens of meters). This allows for the separation of neutrons by energy, as higher
energy neutrons will arrive at the end of the flight path sooner than lower energy neutrons.

o Sample Preparation: A sample of highly enriched 8>Rb, typically in the form of a stable
compound like Rubidium Chloride (RbCI), is placed at the end of the flight path. The sample
is usually canned in a material with a low neutron capture cross section (e.g., aluminum).

o Gamma-Ray Detection: An array of gamma-ray detectors (e.g., CeDs liquid scintillators or
high-purity germanium detectors) is placed around the sample to detect the prompt gamma-
rays emitted upon neutron capture.
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o Data Acquisition: The detector signals are processed by a time-of-flight data acquisition
system. This system records the time difference between the initial neutron pulse and the
detection of a gamma-ray, as well as the energy of the detected gamma-ray.

o Data Analysis:

[e]

The time-of-flight spectrum is converted into a neutron energy spectrum.
o The number of capture events at each neutron energy is determined.

o The neutron flux at the sample position is measured using a neutron flux monitor (e.g., a
6Li-glass scintillator).

o The capture yield (the fraction of incident neutrons that are captured) is calculated.

o The neutron capture cross section is then determined from the capture yield, the neutron
flux, and the number of 8>Rb atoms in the sample.

Activation Method

This method is used to measure the neutron capture cross section at a specific neutron energy,
typically thermal energy.

Principle: A sample of 8>Rb is irradiated with a known neutron flux. The neutron capture
reaction 8°Rb(n,y)®®Rb produces the radioactive isotope 8°Rb. After irradiation, the activity of
the 8Rb in the sample is measured by detecting the gamma-rays emitted during its radioactive
decay. The neutron capture cross section can then be calculated from the measured activity,
the neutron flux, and the irradiation time.

Detailed Protocol:

o Sample Preparation: A known mass of a stable rubidium compound (e.g., RbCI) is prepared.
The isotopic abundance of 85Rb in the sample must be known.

« Irradiation: The sample is placed in a well-characterized neutron field, such as that from a
nuclear reactor or a calibrated neutron source. The neutron flux at the sample position must
be accurately known. The sample is irradiated for a predetermined amount of time.
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o Cooling: After irradiation, the sample is allowed to "cool" for a period to allow short-lived
interfering radioisotopes to decay.

o Gamma-Ray Spectroscopy: The irradiated sample is placed in front of a high-resolution
gamma-ray detector, such as a High-Purity Germanium (HPGe) detector, to measure the
characteristic gamma-rays emitted from the decay of 8Rb (e.g., the 1076.6 keV gamma-

ray).

o Data Acquisition: A multichannel analyzer is used to acquire a gamma-ray energy spectrum.
The spectrum is collected for a sufficient time to obtain good statistical accuracy in the
photopeak corresponding to the 8Rb decay.

e Data Analysis:

[¢]

The net area of the characteristic gamma-ray peak of 8®Rb is determined.

o The activity of 86Rb at the end of the irradiation is calculated using the detector efficiency
at the gamma-ray energy, the gamma-ray emission probability, and the decay constant of
86RD.

o The reaction rate per target atom is calculated from the activity.

o The neutron capture cross section is then determined by dividing the reaction rate per
atom by the neutron flux.

Mandatory Visualization
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Caption: Workflow for the Time-of-Flight (TOF) measurement of the 8Rb neutron capture cross
section.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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